Cas no 854684-54-1 (1-Azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(1R)-1-hydroxyethyl]-3,7-dioxo-, (4-methoxyphenyl)methyl ester, (5R,6S)-)

• Product Name: 1-Azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(1R)-1-hydroxyethyl]-3,7-dioxo-, (4-methoxyphenyl)methyl ester, (5R,6S)-
• CAS No: 854684-54-1
• MF: C₁₇H₁₉NO₆
• MW: 333.335865259171
• CID: 6625736
• PubChem ID: 155487010
• Update Time: 2024-01-08

1-Azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(1R)-1-hydroxyethyl]-3,7-dioxo-, (4-methoxyphenyl)methyl ester, (5R,6S)- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(1R)-1-hydroxyethyl]-3,7-dioxo-, (4-methoxyphenyl)methyl ester, (5R,6S)-
• 854684-54-1
• (5R,6S)-4-Methoxybenzyl 6-((R)-1-hydroxyethyl)-3,7-dioxo-1-azabicyclo[3.2.0]heptane-2-carboxylate

• Inchi： 1S/C17H19NO6/c1-9(19)14-12-7-13(20)15(18(12)16(14)21)17(22)24-8-10-3-5-11(23-2)6-4-10/h3-6,9,12,14-15,19H,7-8H2,1-2H3/t9-,12-,14-,15?/m1/s1
• InChI Key： GZAHKKPCUSHTSF-REMFVRPUSA-N
• SMILES： N12[C@@]([H])([C@@H]([C@H](O)C)C1=O)CC(=O)C2C(OCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 333.12123733g/mol
• Monoisotopic Mass: 333.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 548.1±50.0 °C(Predicted)
• pka: 11.55±0.40(Predicted)